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N-Acetyltyramine safety data sheet MSDS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Acetyltyramine

CAS No.: 1202-66-0

Cat. No.: S589391

Chemical Properties & Safety Data

The table below summarizes the available technical and safety information for N-Acetyltyramine (CAS

#1202-66-0) [1] [2].

Property Details

CAS Number 1202-66-0

Molecular C10H13NO,

Formula

Molecular 179.22 g/mol

Weight

Melting Point 169 °C

Boiling Point 424.1 £+ 28.0 °C (Predicted)
Density 1.122 + 0.06 g/cm?3 (Predicted)
pKa 10.01 = 0.15 (Predicted)
Form Light brown to brown solid
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Property

Storage

Solubility

Hazard Codes

Risk Statements

Safety
Statements

Acute Toxicity
(LD50)

Details

Sealed in dry, freezer (under -20°C)
Soluble in DMSO

Xi (Irritant)

R41: Risk of serious damage to eyes.

S26-S39: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice. Wear suitable eye/face protection.

Mouse, intravenous: > 500 mg/kg [1] [2]

Experimental Protocol for Safety Evaluation

While the search results do not contain specific experimental protocols for N-Acetyltyramine itself, the

methodology from a safety evaluation study on a botanical extract (Trachelospermi Caulis et Folium) can

serve as a reference for how such preclinical safety assessments are typically conducted [3].

The following diagram outlines the general workflow of an acute toxicity study as described in this research:
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Click to download full resolution via product page
Workflow for an in vivo acute toxicity study [3].

¢ Animals and Grouping: The study uses SPF-grade Kunming mice, randomly divided into a normal
control group and a treatment group (e.g., 10 males and 10 females per group). Animals are
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acclimatized for one week before the experiment [3].

e Dosing and Administration: The test substance (e.g., TCEF extract) is administered via oral gavage
at the maximum feasible dose concentration. The control group receives an equivalent volume of
vehicle (e.g., distilled water) [3].

e Observation and Data Collection: Following dosing, animals are closely observed for 14 days. Key
parameters monitored include [3]:

o Clinical Observations: General behavior, signs of toxicity, and mortality.

o Body Weight: Measured at regular intervals (e.g., days 1, 7, and 14).

o Post-Mortem Analysis: After the observation period, animals are euthanized humanely. Blood
is collected for serum biochemical analysis (e.g., liver function markers like ALT, AST; kidney
function markers like CRE, BUN). Major organs (heart, liver, spleen, lungs, kidneys) are
collected and weighed to calculate the visceral index [3].

o Data Analysis: Statistical analysis (e.g., t-tests) is performed to compare the treatment group with the
control group. A lack of significant difference in body weight, visceral indices, and biochemical
parameters suggests the substance is relatively safe at the tested dose [3].

Critical Information for Researchers

e Data Gaps: The information provided is not a substitute for a formal MSDS. Critical data points for
risk assessment, such as full toxicological profile (repeated dose toxicity, carcinogenicity,
mutagenicity), environmental hazards, specific first-aid measures, and personal protective
equipment (PPE) recommendations, are missing.

¢ Regulatory Status: The compound is listed as "for industrial application or scientific research, and
cannot be used for clinical diagnosis or treatment of humans or animals” [2]. It is not a drug or for
edible use.

e Handling Precautions: Given the R41 risk statement ("Risk of serious damage to eyes"), handling
should occur in a fume hood or with appropriate engineering controls. Suitable eye and face
protection (safety goggles) must be worn to prevent contact [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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